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Compound of Interest

Compound Name: 1-methyl-1H-pyrazol-5(4H)-one

Cat. No.: B179710 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of 1-methyl-1H-pyrazol-
5(4H)-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 1-methyl-1H-pyrazol-5(4H)-one, a heterocyclic compound of interest in synthetic

and medicinal chemistry. This document summarizes key experimental and computed data,

outlines detailed experimental protocols for property determination, and presents a logical

workflow for its characterization.

Core Physicochemical Properties
1-methyl-1H-pyrazol-5(4H)-one, also known as 1-methylpyrazol-5-one, is a five-membered

lactam ring structure containing two adjacent nitrogen atoms. Its properties are crucial for

understanding its reactivity, solubility, and potential applications in drug design and material

science.
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Property Value Source

CAS Number 10234-66-9 [1][2]

Molecular Formula C4H6N2O [1][3][4][5]

Molecular Weight 98.10 g/mol [1][3][4][5]

Appearance
White to Orange to Green

powder/crystal
[4]

Experimental and Predicted Physical Properties
The following table summarizes key physical constants. It is important to note that some

values, particularly for boiling point and density, are predicted through computational models

and should be considered as estimates.

Property Value Notes Source

Melting Point 104 - 114 °C Experimental [1][2][3][4]

Boiling Point 136.9 ± 23.0 °C Predicted [1][2]

217.7 ± 13.0 °C Predicted [3][4]

Density 1.22 ± 0.1 g/cm³ Predicted [3][4]

Flash Point 85.439 °C [4]

Vapor Pressure 0.089 mmHg at 25°C [4]

Computed Physicochemical Descriptors
Computational models provide valuable insights into the behavior of a molecule in various

chemical and biological systems.
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Property Value Notes Source

pKa 9.07 ± 0.23 Predicted [4]

logP (Octanol/Water) -0.1 Computed [5]

Refractive Index 1.568 [4]

Experimental Protocols for Property Determination
Accurate determination of physicochemical properties relies on standardized experimental

procedures. The methodologies outlined below are standard practices in organic chemistry for

characterizing solid compounds.

Melting Point Determination
The melting point is a critical indicator of purity.[6]

Objective: To determine the temperature range over which the solid-to-liquid phase transition

occurs.

Methodology:

Sample Preparation: A small quantity of dry 1-methyl-1H-pyrazol-5(4H)-one is finely

crushed into a powder. The powder is then carefully packed into a capillary tube to a height

of 2-3 mm.

Apparatus Setup: The capillary tube is placed into a calibrated melting point apparatus (e.g.,

a Vernier Melt Station or similar device).[6]

Heating: The sample is heated at a controlled, slow rate (approximately 1-2 °C per minute)

as it approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a clear

liquid is recorded as the end of the range.[7] A pure compound typically exhibits a sharp

melting range of 1-2 °C.
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Boiling Point Determination (for liquids)
While 1-methyl-1H-pyrazol-5(4H)-one is a solid at room temperature, determining the boiling

point of related liquid pyrazole derivatives involves simple distillation.

Objective: To measure the temperature at which the vapor pressure of the liquid equals the

surrounding atmospheric pressure.[6]

Methodology:

Apparatus Setup: A simple distillation apparatus is assembled, consisting of a round-bottom

flask, a condenser, a thermometer, and a collection flask.[6]

Procedure: The liquid sample is placed in the round-bottom flask with boiling chips. The

liquid is heated gently.[6]

Measurement: The thermometer bulb is positioned so that its top is level with the side arm of

the distillation head, ensuring it accurately measures the temperature of the vapor distilling

into the condenser.

Data Recording: The temperature is recorded when it stabilizes during a steady distillation

rate. This stable temperature is the boiling point.[6]

Solubility Assessment
Objective: To qualitatively or quantitatively determine the solubility of the compound in various

solvents.

Methodology:

Solvent Selection: A range of standard solvents (e.g., water, ethanol, hexane, ethyl acetate,

toluene) is selected to assess polarity.[7]

Procedure: A pre-weighed, small amount of 1-methyl-1H-pyrazol-5(4H)-one (e.g., 10 mg) is

added to a test tube containing a specific volume of the chosen solvent (e.g., 1 mL).

Observation: The mixture is agitated (vortexed) at a constant temperature. The degree of

dissolution is observed visually.
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Classification: Solubility is typically classified as "soluble," "sparingly soluble," or "insoluble"

based on the amount of solute that dissolves in a given volume of solvent.

Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for the physicochemical characterization of

a solid organic compound like 1-methyl-1H-pyrazol-5(4H)-one.
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Caption: Workflow for Physicochemical Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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